6-(Methoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-(Methoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine” is a chemical compound with the molecular formula C8H10N4O . It is a derivative of pyrrolo[2,1-f][1,2,4]triazine, a fused heterocycle that is an integral part of several kinase inhibitors and nucleoside drugs .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10N4O/c1-13-4-6-2-7-8(9)10-5-11-12(7)3-6/h2-3,5H,4H2,1H3,(H2,9,10,11) . This indicates the presence of a methoxymethyl group attached to the pyrrolo[2,1-f][1,2,4]triazin-4-amine core.Scientific Research Applications
Antiviral Drug Research
This compound is the parent moiety of the antiviral drug Remdesivir . Remdesivir has been recognized against a wide array of RNA viruses, including SARS/MERS-CoV, and has shown encouraging results in the treatment of the novel coronavirus (COVID-19) .
Anti-Tumorigenic Applications
Pyrrolo[2,1-f][1,2,4]triazine is an active structural motif of Brivanib Alaninate , an antitumorigenic drug approved by the US FDA in 2011 .
EGFR Inhibition
Compounds with this structure have been used as EGFR inhibitors, slowing cellular proliferation of the human colon tumor cell line .
Anaplastic Lymphoma Kinase (ALK) Inhibition
Pyrrolo[2,1-f][1,2,4]triazine derivatives have been used as ALK inhibitors .
IGF-1R and IR Kinase Inhibition
These compounds have also been used as IGF-1R and IR kinase inhibitors .
Pan-Aurora Kinase Inhibition
Pyrrolo[2,1-f][1,2,4]triazine derivatives have been used as pan-Aurora kinase inhibitors .
Hedgehog (Hh) Signaling Pathway Inhibition
Some analogs of pyrrolo[2,1-f][1,2,4]triazine have been used as inhibitors of the Hedgehog (Hh) signaling pathway .
Anti-Norovirus Activity
Recent reports have revealed anti-norovirus activity of 4-aminopyrrolo[2,1-f][1,2,4]triazine C-nucleosides, which have the ability to inhibit both murine and human norovirus RNA-dependent RNA polymerase (RdRp) .
Future Directions
The future directions for “6-(Methoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine” and related compounds likely involve further exploration of their potential as kinase inhibitors in targeted therapies . This could include the development of more potent inhibitors, investigation of their efficacy in various disease models, and clinical trials to assess their safety and effectiveness in humans.
Mechanism of Action
Target of Action
Compounds with a similar pyrrolo[2,1-f][1,2,4]triazine scaffold have been known to target kinases in cancer therapy .
Mode of Action
It’s suggested that the nitrogen of the amide linked piperidine may form an intramolecular hydrogen bond to the anilinic n-h .
Biochemical Pathways
It’s known that kinase inhibitors, which often contain a pyrrolo[2,1-f][1,2,4]triazine scaffold, can affect a variety of cellular pathways, including those involved in cell growth and proliferation .
Pharmacokinetics
Compounds with a similar structure have shown low rates of glucuronidation, indicating higher metabolic stability .
Result of Action
Kinase inhibitors, which often contain a pyrrolo[2,1-f][1,2,4]triazine scaffold, can inhibit cell growth and proliferation .
Action Environment
It’s known that the compound should be stored at a temperature between 28°c .
properties
IUPAC Name |
6-(methoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O/c1-13-4-6-2-7-8(9)10-5-11-12(7)3-6/h2-3,5H,4H2,1H3,(H2,9,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSSDFXYGROOKDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CN2C(=C1)C(=NC=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Methoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.